BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,3,5-Trimethylanisole safety data sheet (SDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,5-Trimethylanisole

cat. No.: B020204

An In-Depth Technical Guide to the Safety of 2,3,5-Trimethylanisole

This technical guide provides a comprehensive overview of the safety data for 2,3,5-
Trimethylanisole (CAS No: 20469-61-8), intended for researchers, scientists, and
professionals in drug development. The document details hazard classifications, physical and
chemical properties, handling procedures, and emergency responses.

Identification and Physical Properties

2,3,5-Trimethylanisole, also known as 1-Methoxy-2,3,5-trimethylbenzene, is a colorless liquid
with a pungent aroma.[1] It is used in organic synthesis and as an additive in the flavor and
fragrance industry.[1][2]

Table 1: Chemical and Physical Properties of 2,3,5-Trimethylanisole
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Property Value Source(s)
IUPAC Name 1-Methoxy-2.3,5- [3]
trimethylbenzene

CAS Number 20469-61-8 [3]
Molecular Formula C10H140 [31[4]
Molecular Weight 150.22 g/mol [31[5]
Appearance Colorless oil/lliquid [1][5]
Boiling Point 213-216 °C (@ 760 mmHg) [5]

84.5-85 °C (@ 7 mmHg)

[2]

Density

0.97 g/cm?3

[5]

Refractive Index

1.518 - 1.520

[5]

Flash Point 80.9 °C (178 °F) (estimated) [6]
Soluble in organic solvents
- (e.g., Chloroform,
Solubility [1][5]

Dichloromethane).[5] Insoluble

in water.[1]

Hazard Identification and Classification

2,3,5-Trimethylanisole is classified as an irritant according to the Globally Harmonized System

(GHS). The primary hazards are irritation to the skin, eyes, and respiratory system.[3]

Table 2: GHS Hazard Classification for 2,3,5-Trimethylanisole
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. Hazard . .
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Source: Aggregated GHS information provided to the ECHA C&L Inventory.[3]

Precautionary Statements: For a full list of precautionary statements (P-codes) including
prevention, response, storage, and disposal, refer to the ECHA C&L Inventory.[3] Key
preventative statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and
P280 (Wear protective gloves/eye protection/face protection).[3][5]

Toxicology and Health Effects

The primary health effects associated with 2,3,5-Trimethylanisole are irritant in nature,
consistent with its GHS classification.

Table 3: Summary of Toxicological Endpoints
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Endpoint Result Classification
Acute Oral Toxicity Data not available Not classified

Acute Dermal Toxicity Data not available Not classified

Acute Inhalation Toxicity Data not available Not classified

Skin Corrosion/Irritation Irritant Category 2

Serious Eye Damage/Irritation Serious Irritant Category 2A
Respiratory Irritation May cause irritation STOT SE Category 3

Note: Specific quantitative toxicity data (e.g., LD50, LC50) for 2,3,5-Trimethylanisole are not
readily available in published literature.[6]

Experimental Protocols for Hazard Determination

While specific experimental reports for this compound are not public, the hazard classifications
are typically determined using standardized methodologies, such as the OECD Guidelines for
the Testing of Chemicals.

o Skin Irritation (OECD Test Guideline 404): This test evaluates the potential for a substance to
cause reversible inflammatory changes to the skin.[7] A single dose of the substance is
applied to the skin of a test animal (historically the albino rabbit) for a set period (e.g., 4
hours).[8] The skin is then observed for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 60 minutes, 24, 48, and 72 hours) after patch removal.[7] The severity
and reversibility of the skin reactions determine the classification.[8]

o Eye Irritation (OECD Test Guideline 405): This guideline assesses the potential for a
substance to produce reversible or irreversible changes in the eye.[9][10] A single dose is
applied to the conjunctival sac of one eye in an animal (typically an albino rabbit), with the
other eye serving as a control.[11] The eyes are examined for effects on the cornea, iris, and
conjunctiva at specified intervals for up to 21 days to assess the severity and reversibility of
any damage.[10] A tiered testing strategy, including in vitro methods, is recommended to
minimize animal use.[12]
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 In Vitro Alternatives (OECD TGs 431 & 439): Modern safety testing emphasizes non-animal
methods. The In Vitro Skin Corrosion Test (OECD TG 431) uses a reconstructed human
epidermis (RhE) model to identify corrosive chemicals by measuring cell viability after
exposure.[13][14] Similarly, the In Vitro Skin Irritation Test (OECD TG 439) uses an RhE
model to distinguish irritants from non-irritants.[15] These methods are crucial components of
a weight-of-evidence approach to classification.[13]
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Caption: A generalized workflow for toxicological hazard assessment.

Safe Handling and Exposure Control

Proper handling procedures are critical to minimize risk when working with 2,3,5-
Trimethylanisole.

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation exposure. Eyewash stations and safety
showers must be readily accessible.

o Personal Protective Equipment (PPE): The selection of PPE is dependent on the nature and
scale of the work being performed.
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Enhanced PPE:
- Chemical Goggles / Face Shield
- Heavier Gloves (e.g., Butyl)
- Chemical-Resistant Apron

Standard PPE:
- Safety Glasses with Side Shields
- Nitrile Gloves
- Lab Coat

- Respiratory Protection (if needed)

Proceed with Work
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Caption: Decision workflow for selecting appropriate PPE.
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o Safe Handling & Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or
smoke in the work area. Wash hands thoroughly after handling. Keep containers tightly
closed when not in use. Avoid reaction with strong oxidizing agents to prevent fire or
explosion.[1]

o Storage: Store in a cool, dry, and well-ventilated place away from heat and ignition sources.
[1] Keep containers sealed to prevent moisture contamination and release of vapors.

Emergency Procedures
First Aid Measures

Immediate action is required in case of accidental exposure.

Table 4: First Aid Procedures for 2,3,5-Trimethylanisole Exposure

Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. If eye irritation

persists, get medical advice/attention.

Take off immediately all contaminated clothing.
Skin Contact Wash skin with plenty of soap and water. If skin

irritation occurs, seek medical advice.

Remove person to fresh air and keep
Inhalation comfortable for breathing. If feeling unwell, seek

medical advice.

) Rinse mouth with water. Do NOT induce
Ingestion . i i i
vomiting. Seek medical advice/attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, water spray,
or carbon dioxide (COz).
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o Specific Hazards: The substance is combustible. Vapors may be heavier than air and could
travel to an ignition source.

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors and prevent contact with skin and
eyes.

e Environmental Precautions: Prevent the chemical from entering drains or waterways.

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,
sand, vermiculite). Collect the material using non-sparking tools and place it in a suitable,
labeled container for disposal according to local regulations.
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Emergency Spill Response Protocol N

Spill Detected

Assess Situation
(Size, Location, Hazards)

Secure Area
(Alert others, restrict access)

Don Appropriate PPE

Control Source & Ventilate
(If safe to do so)

Contain Spill
(Use inert absorbent material)

Clean Up & Collect Waste
(Use non-sparking tools)

Dispose of Waste
(Follow regulations)

Decontaminate Area & PPE

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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